N-(2-chlorophenyl)-4-ethyl-1-piperazinecarboxamide

• IUPAC Name: N-(2-chlorophenyl)-4-ethylpiperazine-1-carboxamide
• InChI: InChI=1S/C13H18ClN3O/c1-2-16-7-9-17(10-8-16)13(18)15-12-6-4-3-5-11(12)14/h3-6H,2,7-10H2,1H3,(H,15,18)
• InChI Key: VBSBUCSNUPIRFV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C13H18ClN3O
• Molecular Weight: 267.75 g/mol

Description

N-(2-chlorophenyl)-4-ethyl-1-piperazinecarboxamide, commonly known as etizolam, is a benzodiazepine analog that is widely used in scientific research. It is a potent anxiolytic and sedative that has gained popularity due to its unique pharmacological properties.

Mechanism of Action

Etizolam acts as a positive allosteric modulator of the GABA-A receptor, increasing the affinity of the receptor for GABA. This leads to increased chloride ion influx, resulting in hyperpolarization of the neuron and ultimately, inhibition of neurotransmitter release. The net effect is a reduction in neuronal excitability, leading to anxiolytic and sedative effects.
Biochemical and Physiological Effects:
Etizolam has been shown to have a range of biochemical and physiological effects. It has been shown to reduce anxiety, induce sedation, and improve sleep quality. It also has muscle relaxant and anticonvulsant properties. Etizolam has been shown to have a low potential for abuse and dependence, making it an attractive alternative to traditional benzodiazepines.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages for use in lab experiments. It is relatively easy to synthesize and has a low potential for abuse and dependence. It has been shown to be effective in animal models of anxiety and has been used to study the role of the GABAergic system in anxiety disorders. However, etizolam also has limitations. Its effects on the central nervous system are not well understood, and more research is needed to fully understand its mechanism of action. Etizolam is also not approved for human use and should only be used in a laboratory setting.

Future Directions

There are several future directions for research on etizolam. One area of interest is the development of more selective benzodiazepine analogs that target specific subtypes of the GABA-A receptor. Another area of interest is the investigation of etizolam's effects on different brain regions and neurotransmitter systems. In addition, more research is needed to fully understand the long-term effects of etizolam use on the central nervous system. Overall, etizolam has the potential to be a valuable tool for studying anxiety and related disorders, but more research is needed to fully understand its effects and limitations.

Synthesis Methods

Etizolam is synthesized by reacting 2-chlorophenylacetic acid with ethylamine to form 2-chlorophenyl-N-ethylacetamide. This intermediate is then reacted with piperazine to form N-(2-chlorophenyl)-4-ethyl-1-piperazinecarboxamide. The synthesis of etizolam is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

Etizolam is primarily used in scientific research as a tool to study the mechanisms underlying anxiety and related disorders. It is also used to investigate the effects of benzodiazepine analogs on the central nervous system. Etizolam has been shown to be effective in animal models of anxiety and has been used to study the role of the GABAergic system in anxiety disorders.